Cas no 262368-64-9 (4-[(4-methylpiperidin-1-yl)methyl]aniline)

• Product Name: 4-[(4-methylpiperidin-1-yl)methyl]aniline
• CAS No: 262368-64-9
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD03856632
• CID: 852148
• PubChem ID: 1084995
• Update Time: 2025-04-19

4-[(4-methylpiperidin-1-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-methyl-1-piperidinyl)methyl]-
• 4-(4-Methyl-piperidin-1-ylmethyl)-phenylamine
• 4-[(4-methylpiperidin-1-yl)methyl]aniline
• 4-[(4-methylpiperidyl)methyl]phenylamine
• 4-[(4-Methyl-1-piperidinyl)methyl]aniline, AldrichCPR
• SR-01000319233
• BAS 06504680
• 262368-64-9
• HMS1557D21
• SCHEMBL3004249
• DB-112987
• TimTec1_008183
• MFCD03856632
• UJZKENORBCZXBM-UHFFFAOYSA-N
• 4-((4-Methylpiperidin-1-yl)methyl)aniline
• 4-(4-methylpiperidinomethyl)-aniline
• 4-((4-methylpiperidin-1-yl)methyl)benzenamine
• EN300-42396
• TQR933
• AKOS000108122
• SR-01000319233-1
• G28446
• Z239126526
• DTXSID10360162
• CS-0216404
• F2184-0064

• MDL： MFCD03856632
• Inchi： 1S/C13H20N2/c1-11-6-8-15(9-7-11)10-12-2-4-13(14)5-3-12/h2-5,11H,6-10,14H2,1H3
• InChI Key： UJZKENORBCZXBM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(=CC=2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 204.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.01980

4-[(4-methylpiperidin-1-yl)methyl]aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT